BENGHE Foundational & Exploratory

Check Availability & Pricing

alpha-D-Talopyranose CAS number and
molecular formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-Depth Technical Guide to alpha-D-
Talopyranose

For Researchers, Scientists, and Drug Development Professionals

Abstract

alpha-D-Talopyranose, a rare aldohexose monosaccharide, is an epimer of D-galactose and
an important carbohydrate for research in glycobiology and medicinal chemistry. This technical
guide provides a comprehensive overview of its chemical properties, synthesis, and known
biological activities. While detailed experimental protocols and specific signaling pathways
remain subjects of ongoing research, this document consolidates the current understanding of
alpha-D-Talopyranose and its derivatives, offering a valuable resource for professionals in
drug development and scientific research.

Core Chemical and Physical Properties

alpha-D-Talopyranose is a monosaccharide with the molecular formula C6H1206 and a
molecular weight of 180.16 g/mol .[1][2] Its unique stereochemistry distinguishes it from other
hexoses and provides a foundation for its specific biological roles and applications in chemical
synthesis.
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Property Value Source
CAS Number 7282-81-7 [2][3]14]
Molecular Formula C6H1206 [11[2][3]
Molecular Weight 180.16 g/mol [1]

(2S,3S,4S,5R,6R)-6-
IUPAC Name (hydroxymethyl)oxane-2,3,4,5-  [3]
tetrol
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Synthesis and Characterization

While a detailed, publicly available experimental protocol for the direct synthesis of alpha-D-
Talopyranose is not extensively documented in readily accessible literature, methods for the
synthesis of its derivatives have been described. These syntheses often involve multi-step
processes starting from more common monosaccharides and employing various protecting
group strategies to achieve the desired stereochemistry.

A general conceptual workflow for the synthesis of a monosaccharide like alpha-D-
Talopyranose would typically involve the following stages:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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